Cas no 948905-57-5 (Thiazole, 2-(2-nitroethenyl)-)

• Product Name: Thiazole, 2-(2-nitroethenyl)-
• CAS No: 948905-57-5
• MF: C₅H₄N₂O₂S
• MW: 156.162459373474
• CID: 1001341
• PubChem ID: 76850988
• Update Time: 2025-05-22

Thiazole, 2-(2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-(2-nitroethenyl)-
• (E)-2-(2-nitrovinyl)thiazole
• AKOS037645270
• EN300-1858064
• 2-(2-Nitrovinyl)thiazole
• SCHEMBL13858678
• DTXSID701304288
• 2-[(1E)-2-nitroethenyl]-1,3-thiazole
• W13038
• CS-15705
• FUXHCHVMMPSEHX-HNQUOIGGSA-N
• EN300-725199
• 2-(2-NITROETHENYL)-1,3-THIAZOLE
• CS-0035722
• 2-[(1E)-2-Nitroethenyl]thiazole
• Thiazole,2-(2-nitroethenyl)-
• 2-[(E)-2-NITROETHENYL]-1,3-THIAZOLE
• 1414580-91-8
• AS-59570
• AKOS026731818
• SCHEMBL13858677
• 948905-57-5
• MFCD26811876
• DB-160896

• Inchi： 1S/C5H4N2O2S/c8-7(9)3-1-5-6-2-4-10-5/h1-4H/b3-1+
• InChI Key： FUXHCHVMMPSEHX-HNQUOIGGSA-N
• SMILES： S1C=CN=C1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.99934855g/mol
• Monoisotopic Mass: 155.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87Ų

Additional information on Thiazole, 2-(2-nitroethenyl)-

Comprehensive Overview of Thiazole, 2-(2-nitroethenyl)- (CAS No. 948905-57-5): Properties, Applications, and Innovations

Thiazole, 2-(2-nitroethenyl)- (CAS No. 948905-57-5) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure featuring sulfur and nitrogen atoms. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "thiazole derivatives," "nitroethenyl thiazole synthesis," and "CAS 948905-57-5 applications," reflecting its growing relevance in scientific and industrial domains.

The molecular structure of 2-(2-nitroethenyl)-thiazole combines a thiazole ring with a nitroethenyl substituent, which contributes to its reactivity and versatility. This combination enables the compound to participate in various chemical reactions, such as nucleophilic substitutions and cycloadditions, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in developing novel antimicrobial agents and fluorescence probes, aligning with the increasing demand for advanced materials in healthcare and diagnostics.

In the pharmaceutical sector, Thiazole, 2-(2-nitroethenyl)- is explored for its potential as a building block in drug discovery. Its heterocyclic framework is commonly found in bioactive molecules, including antiviral and anticancer drugs. For instance, thiazole derivatives are being investigated for their efficacy against resistant pathogens, a topic highly searched in the context of "antibiotic resistance solutions." The nitroethenyl group further enhances its utility by enabling targeted modifications, which are critical for optimizing drug efficacy and reducing side effects.

Beyond pharmaceuticals, this compound finds applications in agrochemical research, where its derivatives are studied for pest control and crop protection. The nitroethenyl moiety's electron-withdrawing properties improve the stability and activity of agrochemical formulations, addressing the global need for sustainable farming practices. Searches like "eco-friendly pesticides" and "thiazole-based agrochemicals" underscore the intersection of this compound with environmental and agricultural advancements.

Material science is another field benefiting from CAS 948905-57-5. Its incorporation into polymers and coatings enhances properties such as UV resistance and mechanical strength. Innovations in "smart materials" and "functional coatings" often reference thiazole derivatives, highlighting their role in next-generation technologies. The compound's ability to form stable complexes with metals also opens doors for applications in catalysis and electronic materials.

Synthetic routes to 2-(2-nitroethenyl)-thiazole typically involve condensation reactions or functional group transformations, with recent advancements focusing on greener methodologies. Keywords like "green synthesis of thiazoles" and "sustainable organic chemistry" reflect the industry's shift toward environmentally friendly processes. Researchers are optimizing catalysts and solvents to minimize waste and energy consumption, aligning with global sustainability goals.

In summary, Thiazole, 2-(2-nitroethenyl)- (CAS No. 948905-57-5) is a multifaceted compound with broad applications across high-impact industries. Its structural features and reactivity make it a cornerstone in drug development, agrochemical innovation, and advanced material design. As scientific inquiries evolve, this compound continues to inspire research into "bioactive thiazoles" and "nitro-functionalized heterocycles," cementing its place in modern chemistry.